Cas no 2138543-04-9 (6-Bromo-2-tert-butylindolizine)

• Product Name: 6-Bromo-2-tert-butylindolizine
• CAS No: 2138543-04-9
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 6165516
• PubChem ID: 165497731
• Update Time: 2025-10-28

6-Bromo-2-tert-butylindolizine Chemical and Physical Properties

Names and Identifiers

• EN300-1154582
• 2138543-04-9
• 6-bromo-2-tert-butylindolizine
• 6-Bromo-2-tert-butylindolizine

• Inchi： 1S/C12H14BrN/c1-12(2,3)9-6-11-5-4-10(13)8-14(11)7-9/h4-8H,1-3H3
• InChI Key： QGXPSFHKQFHXSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=CN2C=1)C(C)(C)C

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 4.4Ų

Additional information on 6-Bromo-2-tert-butylindolizine

Introduction to 6-Bromo-2-tert-butylindolizine (CAS No. 2138543-04-9)

6-Bromo-2-tert-butylindolizine, identified by the Chemical Abstracts Service Number (CAS No.) 2138543-04-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromine and tert-butyl substituents on the indolizine ring system imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel bioactive molecules.

The indolizine core is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, which is known for its role in various pharmacophores across different therapeutic categories. The introduction of a bromine atom at the 6-position enhances electrophilic aromatic substitution reactions, while the tert-butyl group at the 2-position provides steric hindrance and lipophilicity, influencing both the compound's solubility and metabolic stability. These features make 6-Bromo-2-tert-butylindolizine a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in indolizine derivatives due to their reported biological activities. Studies have demonstrated that modifications within the indolizine framework can lead to compounds with potential applications in central nervous system (CNS) disorders, inflammation, and cancer. The brominated derivative, in particular, has been explored for its ability to serve as a precursor in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing biaryl structures prevalent in many drugs.

One of the most compelling aspects of 6-Bromo-2-tert-butylindolizine is its utility as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop libraries of analogs for high-throughput screening (HTS). The tert-butyl group not only protects reactive positions but also enhances binding affinity by introducing hydrophobic interactions. This dual functionality has been exploited in designing molecules that target specific enzymes or receptors with high selectivity.

Recent advancements in computational chemistry have further illuminated the potential of 6-Bromo-2-tert-butylindolizine. Molecular modeling studies suggest that this compound can adopt multiple conformations, which may influence its interaction with biological targets. The bromine atom, being electron-withdrawing, can modulate electronic properties at the binding site, potentially enhancing or inhibiting activity depending on the context. Such insights are crucial for rational drug design and optimizing lead compounds.

The synthesis of 6-Bromo-2-tert-butylindolizine typically involves multi-step organic transformations starting from readily available precursors. Key steps often include halogenation of an indolizine derivative followed by protection-deprotection strategies to introduce the tert-butyl group selectively. Advances in catalytic methods have streamlined these processes, reducing reaction times and improving yields. For instance, palladium-catalyzed borylation followed by bromination has been reported as an efficient route to construct this scaffold.

In the context of drug discovery, 6-Bromo-2-tert-butylindolizine has been used to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Its structural motif is reminiscent of natural products known for their bioactivity, suggesting that derivatives may exhibit similar therapeutic effects. Additionally, its stability under various conditions makes it suitable for formulation into drug candidates intended for oral or parenteral administration.

The role of CAS No. 2138543-04-9 in academic and industrial research underscores its importance as a reference point for scientists working on heterocyclic chemistry. Databases and literature frequently cite this compound as a key intermediate or starting material, highlighting its prevalence in synthetic protocols. As research progresses, new derivatives and applications are likely to emerge, further solidifying its place in pharmaceutical chemistry.

From a regulatory perspective, compounds like 6-Bromo-2-tert-butylindolizine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These methods are essential for meeting compliance standards set by global health authorities.

The future prospects of 6-Bromo-2-tert-butylindolizine are promising, with ongoing studies exploring its role in emerging therapeutic areas like immunotherapy and neurodegenerative diseases. Innovations in synthetic methodologies continue to expand the toolbox available to medicinal chemists, enabling more efficient access to complex derivatives. Collaborative efforts between academia and industry will likely accelerate the discovery pipeline using this versatile scaffold.

In conclusion, 6-Bromo-2-tert-butylindolizine (CAS No. 2138543-04-9) represents a significant contribution to chemical biology and drug development. Its unique structural features offer numerous opportunities for innovation, making it a cornerstone compound in modern pharmaceutical research. As our understanding of molecular interactions deepens, so too will the applications of this remarkable heterocyclic molecule.